Cas no 1214377-97-5 (3,5-Bis(4-fluorophenyl)-2-methoxypyridine)

3,5-Bis(4-fluorophenyl)-2-methoxypyridine is a fluorinated pyridine derivative with potential applications in pharmaceutical and material science research. Its structure, featuring two 4-fluorophenyl groups and a methoxy substituent, offers unique electronic and steric properties, making it a valuable intermediate in organic synthesis. The fluorine atoms enhance metabolic stability and binding affinity in drug discovery, while the pyridine core contributes to coordination chemistry. This compound is particularly useful in the development of kinase inhibitors and other bioactive molecules. High purity and well-defined reactivity ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research-scale applications requiring precise functionalization.
3,5-Bis(4-fluorophenyl)-2-methoxypyridine structure
1214377-97-5 structure
Product Name:3,5-Bis(4-fluorophenyl)-2-methoxypyridine
CAS No:1214377-97-5
MF:C18H13F2NO
MW:297.298731565475
CID:4909707
Update Time:2025-05-22

3,5-Bis(4-fluorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-bis(4-fluorophenyl)-2-methoxypyridine
    • 3,5-Bis(4-fluorophenyl)-2-methoxypyridine
    • Inchi: 1S/C18H13F2NO/c1-22-18-17(13-4-8-16(20)9-5-13)10-14(11-21-18)12-2-6-15(19)7-3-12/h2-11H,1H3
    • InChI Key: QYXYXPDYXROBJC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C(=NC=C(C2C=CC(=CC=2)F)C=1)OC

Computed Properties

  • Exact Mass: 297.097
  • Monoisotopic Mass: 297.097
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 22.1

3,5-Bis(4-fluorophenyl)-2-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029000632-250mg
3,5-Bis(4-fluorophenyl)-2-methoxypyridine
1214377-97-5 95%
250mg
$1038.80 2023-09-04
Alichem
A029000632-500mg
3,5-Bis(4-fluorophenyl)-2-methoxypyridine
1214377-97-5 95%
500mg
$1802.95 2023-09-04
Alichem
A029000632-1g
3,5-Bis(4-fluorophenyl)-2-methoxypyridine
1214377-97-5 95%
1g
$2981.85 2023-09-04

3,5-Bis(4-fluorophenyl)-2-methoxypyridine Related Literature

Additional information on 3,5-Bis(4-fluorophenyl)-2-methoxypyridine

Recent Advances in the Study of 3,5-Bis(4-fluorophenyl)-2-methoxypyridine (CAS: 1214377-97-5)

The compound 3,5-Bis(4-fluorophenyl)-2-methoxypyridine (CAS: 1214377-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the synthesis and structural modification of 3,5-Bis(4-fluorophenyl)-2-methoxypyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity while reducing production costs. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which proved to be highly efficient for introducing the fluorophenyl groups. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

In terms of biological activity, preliminary studies have indicated that 3,5-Bis(4-fluorophenyl)-2-methoxypyridine exhibits potent inhibitory effects on specific kinase targets implicated in cancer progression. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound selectively inhibits the activity of certain tyrosine kinases, leading to reduced proliferation of cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Further in vivo studies are currently underway to validate these observations and assess the compound's pharmacokinetic properties.

Another noteworthy aspect of recent research has been the exploration of the compound's potential in treating neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that 3,5-Bis(4-fluorophenyl)-2-methoxypyridine demonstrates neuroprotective effects in cellular models of Alzheimer's disease. The compound was found to reduce oxidative stress and inhibit the formation of amyloid-beta aggregates, two key pathological features of the disease. These results open new avenues for the development of therapeutic strategies targeting neurodegenerative disorders.

Despite these promising findings, challenges remain in the development of 3,5-Bis(4-fluorophenyl)-2-methoxypyridine as a therapeutic agent. Current research is addressing issues related to its solubility, bioavailability, and potential off-target effects. Several research groups are working on structural analogs to improve these properties while maintaining or enhancing the compound's biological activity. The ongoing studies are expected to provide valuable insights into the structure-activity relationships of this class of compounds.

In conclusion, 3,5-Bis(4-fluorophenyl)-2-methoxypyridine (CAS: 1214377-97-5) represents a promising scaffold for drug development across multiple therapeutic areas. The recent advances in its synthesis, coupled with the growing understanding of its biological activities, position this compound as an important focus of current pharmaceutical research. Future studies will likely explore its clinical potential and further optimize its properties for therapeutic applications.

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